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Compound of Interest

Compound Name: 2-Aminoimidazole

Cat. No.: B183950

This document provides critical safety protocols and logistical information for the handling and
disposal of 2-Aminoimidazole, tailored for researchers, scientists, and professionals in drug

development. The following procedural guidance is designed to ensure a safe laboratory
environment.

Hazard Identification and Safety Summary

2-Aminoimidazole is classified as a hazardous chemical that can cause skin irritation, serious
eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to the following safety
precautions is mandatory.
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Hazard Classification

Details

GHS Classification

Skin Irritation (Category 2), Serious Eye
Irritation (Category 2), Specific target organ
toxicity — single exposure (Category 3),

Respiratory system[1][2]

Signal Word

Warning[1]

Hazard Statements

H315: Causes skin irritation.[2][3] H319: Causes
serious eye irritation.[2][3] H335: May cause

respiratory irritation.[2][3]

Precautionary Statements

P261: Avoid breathing dust.[2][3] P264: Wash
skin thoroughly after handling. P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[1][2] P302+P352: IF
ON SKIN: Wash with plenty of soap and water.
[2] P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Aminoimidazole is provided

below.
Property Value
Chemical Formula CsHsNs[4]

Molecular Weight

83.09 g/mol [4]

Appearance

Crystals or solid[4]

Storage Temperature

Store in a freezer, under -20°C, in an inert

atmosphere.[4]
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Operational Plan: Handling 2-Aminoimidazole

This section outlines the step-by-step procedures for safely handling 2-Aminoimidazole in a
laboratory setting.

Personal Protective Equipment (PPE) Protocol

Proper PPE is the first line of defense against chemical exposure. The following PPE must be
worn at all times when handling 2-Aminoimidazole.

Eye Protection: Chemical safety goggles meeting European standard EN 166 or OSHA's
regulations in 29 CFR 1910.133 are required.[1][2] A face shield should be used in addition
to goggles when there is a risk of splashing.[5]

Hand Protection: Wear appropriate chemical-resistant protective gloves.[1][2] Nitrile gloves
are a common and effective choice for incidental contact.[6]

Body Protection: A flame-resistant lab coat should be worn and fully buttoned to protect the
body and clothing.[1][2]

Footwear: Closed-toed shoes must be worn in the laboratory.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[1][2] For large-scale operations, emergencies,
or in areas with insufficient ventilation, a NIOSH/MSHA or European Standard EN 136
approved respirator should be used.[2]

Step-by-Step Handling and Experimental Workflow

Preparation and Weighing:
e Ensure all required PPE is correctly worn before entering the designated handling area.

e Conduct all handling of solid 2-Aminoimidazole within a certified chemical fume hood to
minimize inhalation exposure.[1]

e Use only outdoors or in a well-ventilated area.[1]
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e Avoid creating dust when handling the solid material.[1][2]

e Weigh the required amount of 2-Aminoimidazole in a tared, sealed container to prevent
dust dispersion.

Solution Preparation and Use:

o Slowly add the weighed 2-Aminoimidazole to the solvent in the reaction vessel, ensuring
constant stirring to facilitate dissolution and prevent clumping.

o Keep the reaction vessel covered as much as possible to minimize the release of any
potential vapors.

e Avoid direct contact with the skin, eyes, or clothing.[1]

» After handling, wash hands and any exposed skin thoroughly.[1]

Workflow for Safe Handling of 2-Aminoimidazole
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Caption: Workflow for handling 2-Aminoimidazole.
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Emergency and Disposal Plans
Emergency First-Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
seek immediate medical attention.[2][7]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes. Get medical attention if irritation occurs.[2]

e In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing and seek medical attention.[2]

« |If Swallowed: Clean mouth with water. Do not induce vomiting. Seek medical attention.[2][8]

Accidental Release and Disposal Plan

Spill Containment and Cleanup:
e Ensure adequate ventilation and wear appropriate PPE.[7]
o Prevent further leakage or spillage if it is safe to do so.[7]

o For solid spills, sweep up the material, avoiding dust formation, and shovel it into a suitable,
labeled container for disposal.[1][2]

Waste Disposal:

» Dispose of 2-Aminoimidazole waste and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[9]

o Containers should be sent to an approved waste disposal plant.[8] Do not release into the
environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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